Cas no 942012-32-0 (N-3-(2-oxopyrrolidin-1-yl)phenyl-N'-(pyridin-2-yl)methylethanediamide)

• Product name: N-3-(2-oxopyrrolidin-1-yl)phenyl-N'-(pyridin-2-yl)methylethanediamide
• CAS No: 942012-32-0
• MF: C₁₈H₁₈N₄O₃
• MW: 338.360523700714
• CID: 5503242
• PubChem ID: 18584421

N-3-(2-oxopyrrolidin-1-yl)phenyl-N'-(pyridin-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• F2783-1001
• N1-(3-(2-oxopyrrolidin-1-yl)phenyl)-N2-(pyridin-2-ylmethyl)oxalamide
• AKOS024466490
• 942012-32-0
• N'-[3-(2-oxopyrrolidin-1-yl)phenyl]-N-(pyridin-2-ylmethyl)oxamide
• N-[3-(2-oxopyrrolidin-1-yl)phenyl]-N'-[(pyridin-2-yl)methyl]ethanediamide
• N-3-(2-oxopyrrolidin-1-yl)phenyl-N'-(pyridin-2-yl)methylethanediamide

• Inchi： 1S/C18H18N4O3/c23-16-8-4-10-22(16)15-7-3-6-13(11-15)21-18(25)17(24)20-12-14-5-1-2-9-19-14/h1-3,5-7,9,11H,4,8,10,12H2,(H,20,24)(H,21,25)
• InChI Key： FGGGANAABMSLHU-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC=C(C=1)NC(C(NCC1C=CC=CN=1)=O)=O

Computed Properties

• Exact Mass: 338.13789045g/mol
• Monoisotopic Mass: 338.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 91.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-3-(2-oxopyrrolidin-1-yl)phenyl-N'-(pyridin-2-yl)methylethanediamide

Compound CAS No. 942012-32-0: N-3-(2-Oxopyrrolidin-1-Yl)Phenyl-N'-(Pyridin-2-Yl)Methylethanediamide

The compound with CAS No. 942012-32-0, known as N-3-(2-Oxopyrrolidin-1-Yl)Phenyl-N'-(Pyridin-2-Yl)Methylethanediamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a pyrrolidone ring, a pyridine moiety, and an ethanediamide functional group. The combination of these structural elements contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of N-3-(2-Oxopyrrolidin-1-Yl)Phenyl-N'-(Pyridin-2-Yl)Methylethanediamide in the field of medicinal chemistry. Researchers have explored its role as a potential lead compound for drug development, particularly in the design of inhibitors for specific enzyme targets. The pyrrolidone ring, a key structural component, has been shown to enhance the compound's ability to interact with biological systems, making it a promising candidate for further investigation.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of N-3-(2-Oxopyrrolidin-1-Yl)Phenyl-N'-(Pyridin-2-Yl)Methylethanediamide, ensuring its suitability for high-quality research applications. The incorporation of the pyridine moiety into the structure has also been found to influence the compound's solubility and stability under various conditions.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of N-3-(2-Oxopyrrolidin-1-Yl)Phenyl-N'-(Pyridin-2-Yl)Methylethanediamide. By employing density functional theory (DFT) calculations, researchers have been able to map out the molecular orbitals and predict the reactivity of this compound under different reaction conditions. These findings have paved the way for its application in catalytic processes and materials science.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Preliminary results indicate that N'- (Pyridin - 2 - Yl ) Methylethanediamide derivatives exhibit potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. This suggests that further exploration into its pharmacokinetic properties could unlock new therapeutic possibilities.

From an industrial perspective, N - 3 - ( 2 - Oxopyrrolidin - 1 - Yl ) Phenyl - N ' - ( Pyridin - 2 - Yl ) Methylethanediamide has shown promise as a building block for advanced materials such as high-performance polymers and coatings. Its ability to form stable amide bonds makes it an attractive candidate for use in polymer synthesis, where durability and resistance to environmental factors are critical.

Recent breakthroughs in green chemistry have also led to the development of more sustainable methods for synthesizing this compound. By utilizing biocatalysts and renewable feedstocks, chemists have been able to reduce the environmental footprint associated with its production. This aligns with global efforts to promote eco-friendly practices in the chemical industry.

In conclusion, CAS No. 942012 - 32 - 0 represents a cutting-edge compound with multifaceted applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and computational modeling, positions it as a key player in future research and development endeavors.